Hexahydrobenzo[c]thiophen-4(1H)-one

• IUPAC Name: 3,3a,5,6,7,7a-hexahydro-1H-2-benzothiophen-4-one
• InChI: InChI=1S/C8H12OS/c9-8-3-1-2-6-4-10-5-7(6)8/h6-7H,1-5H2
• InChI Key: PJICDSLVAPPMNU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CSCC2C(=O)C1
• Molecular Formula: C8H12OS
• Molecular Weight: 156.25 g/mol

Description

Thiophene is a fundamental molecular structural moiety in organic chemistry and is prevalent in pharmaceuticals and organic electronic materials. It is a five-membered, aromatic ring.

Synthesis Analysis

There is a paper that discusses the synthesis of a compound with a similar structure, where samples of varying deuterium-enrichment were synthesized to yield all possible deuterium-substituted isotopologues of thiophene.

Molecular Structure Analysis

The rotational spectrum of thiophene has been collected between 8 and 360 GHz. A precise semi-experimental equilibrium structure has been achieved from a least-squares fit of the equilibrium moments of inertia.

Chemical Reactions Analysis

The synthesis of nitriles, esters, amides of the substituted 2-amino-1-(4,5,6,7-tetra-hydrobenzo[b]thiophen-2-yl)-4-oxo-5-(2-oxo-2-arylethylidene)-4,5-dihydro-1H-pyrrole-3-carboxylic acids bearing the nitrile group at the thiophene ring by the reaction of the substituted 3-(3-cyanothiophen-2-yl)iminofuran-2(3H)-ones with the appropriate cyanoacetic.

Physical And Chemical Properties Analysis

Thiophene has an average mass of 84.140 Da and a monoisotopic mass of 84.003372 Da.

Scientific Research Applications

Fluorescent Materials and Sensors

• . These compounds exhibit bathochromic shifts in their photoabsorption and fluorescence maxima, making them useful for designing fluorescent materials and sensors. Their optical properties can be tuned by varying substituents, enabling applications in chemical sensing and imaging.

Future Directions

The precise equilibrium structure determination of thiophene raises the question of whether or not such a level of agreement is possible in parallel treatments of other similarly sized molecules.